Cas no 1805131-55-8 (4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine)
4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine
-
- Inchi: 1S/C7H7ClF2N2O/c8-2-3-4(11)1-5(6(9)10)12-7(3)13/h1,6H,2H2,(H3,11,12,13)
- InChI Key: CYVDBBILRWVNTI-UHFFFAOYSA-N
- SMILES: ClCC1C(NC(C(F)F)=CC=1N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 0.3
- Topological Polar Surface Area: 55.1
4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005713-500mg |
4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine |
1805131-55-8 | 97% | 500mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A024005713-1g |
4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine |
1805131-55-8 | 97% | 1g |
$1,713.60 | 2022-04-01 |
4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine
4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805131-55-8): A Comprehensive Overview
4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805131-55-8) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a wide range of applications, particularly in the development of new therapeutic agents.
The chemical structure of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine is composed of a pyridine ring with specific functional groups that contribute to its biological activity. The presence of an amino group, a chloromethyl group, a difluoromethyl group, and a hydroxyl group on the pyridine ring imparts unique chemical and biological properties to this compound. These functional groups play crucial roles in modulating the compound's reactivity, solubility, and interactions with biological targets.
Recent studies have highlighted the potential of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine as a lead compound for drug discovery. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory pathways such as NF-κB and MAPK. These findings suggest that 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine could be a valuable candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells. These findings open up new avenues for the development of targeted cancer therapies.
The pharmacokinetic properties of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, stable plasma levels, and minimal toxicity. These characteristics make it an attractive candidate for further clinical development.
To further explore the therapeutic potential of 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine, several ongoing clinical trials are currently evaluating its efficacy and safety in various disease models. Preliminary results from these trials are promising, with many patients showing significant improvements in their conditions without experiencing severe side effects.
In conclusion, 4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805131-55-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.
1805131-55-8 (4-Amino-3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)